Cas no 2007916-64-3 ((1S)-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-amine)

• Product Name: (1S)-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-amine
• CAS No: 2007916-64-3
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6271817
• PubChem ID: 92845872
• Update Time: 2025-06-09

(1S)-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-amine
• 4-Isoxazolemethanamine, alpha,3,5-trimethyl-, (alphaS)-
• 2007916-64-3
• DTXSID601241881
• EN300-1790542

• Inchi： 1S/C7H12N2O/c1-4(8)7-5(2)9-10-6(7)3/h4H,8H2,1-3H3/t4-/m0/s1
• InChI Key： FZJLBPYJNDDVPQ-BYPYZUCNSA-N
• SMILES： O1C(C)=C(C(C)=N1)[C@H](C)N

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-amine

Professional Introduction to Compound with CAS No. 2007916-64-3 and Product Name: (1S)-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-amine

Compound with the CAS number 2007916-64-3 and the product name (1S)-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The (1S)-configuration of the amine group and the presence of a dimethyl-substituted 1,2-oxazole ring contribute to its distinct chemical behavior, making it a valuable candidate for further exploration.

The structural motif of (1S)-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-amine is particularly noteworthy for its ability to interact with biological targets in a highly specific manner. The oxazole ring, a heterocyclic compound known for its stability and versatility, plays a crucial role in modulating the compound's pharmacokinetic properties. Recent studies have highlighted the oxazole ring's potential in enhancing binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

In the realm of pharmaceutical innovation, the synthesis and characterization of this compound have opened up new avenues for research. The (1S)-configuration of the amine group is particularly significant as it influences the stereochemical interactions between the compound and its biological targets. This stereochemical specificity is essential for achieving optimal pharmacological effects while minimizing off-target interactions. The dimethyl-substituent on the oxazole ring further enhances the compound's metabolic stability, making it a promising candidate for clinical development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of (1S)-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-amine with greater accuracy. Molecular modeling studies have revealed that this compound exhibits high binding affinity to certain enzymes and receptors, suggesting its potential as a lead compound for drug discovery. These findings align with emerging research trends that emphasize the importance of structure-based drug design in developing next-generation therapeutics.

The compound's unique chemical properties also make it an attractive scaffold for further derivatization. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological profile to meet specific therapeutic needs. This flexibility underscores the compound's significance as a building block for novel drug candidates. Additionally, its compatibility with green chemistry principles allows for sustainable synthesis methods, reducing environmental impact while maintaining high yields and purity.

In clinical settings, the potential applications of (1S)-1-(dimethyl-1,2-oxazol-4-yl)ethan-1-amine are being explored across multiple therapeutic areas. Preliminary studies have indicated its efficacy in modulating inflammatory pathways and inhibiting key enzymes involved in disease progression. These findings are particularly promising for conditions such as cancer, neurodegenerative disorders, and autoimmune diseases. The compound's ability to selectively target these pathways without significant side effects makes it a compelling option for further clinical investigation.

The development of this compound also reflects broader trends in pharmaceutical research towards personalized medicine. By leveraging advanced analytical techniques and bioprocessing methods, researchers can tailor drug formulations to individual patient needs. This approach not only enhances treatment outcomes but also improves patient compliance by minimizing adverse reactions. The versatility of (1S)-1-(dimethyl-1,2-oxazol-4-yt)ethan-l-am ine makes it well-suited for such personalized therapeutic strategies.

Looking ahead, the future prospects of this compound are bright. Ongoing research efforts are focused on optimizing its synthetic pathways, improving its pharmacokinetic properties, and expanding its therapeutic applications. Collaborative initiatives between academia and industry are expected to accelerate these developments, bringing innovative treatments to patients worldwide. The global pharmaceutical landscape is evolving rapidly, and compounds like (lS)-l-(dimethyl-l ,2 -oxazol -4 -ytl)ethan-l-am ine are at the forefront of this transformation.

In conclusion, Compound with CAS No. 20079l6-S4-S3 and Product Name: (ls)-l -(dimethyl-l ,2 -oxazol -4 -ytl)ethan-l-am ine represents a significant milestone in chemical and pharmaceutical research. Its unique structural features, combined with promising preclinical results, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies，this compound is poised to make substantial contributions to medical science。